Cas no 385387-96-2 (1-[5-(4-chlorophenyl)thieno[2,3-d]pyrimidin-4-yl]-4-[(2E)-3-phenylprop-2-en-1-yl]piperazine)

1-[5-(4-Chlorophenyl)thieno[2,3-d]pyrimidin-4-yl]-4-[(2E)-3-phenylprop-2-en-1-yl]piperazine is a structurally complex heterocyclic compound featuring a thienopyrimidine core substituted with a 4-chlorophenyl group and a piperazine moiety linked to a trans-cinnamyl side chain. This compound exhibits potential as a versatile intermediate in medicinal chemistry, particularly in the development of kinase inhibitors or other biologically active small molecules. The presence of both electron-withdrawing (chlorophenyl) and electron-donating (piperazine) groups enhances its reactivity for further derivatization. Its rigid thienopyrimidine scaffold contributes to strong binding affinity in target interactions, while the cinnamyl substitution may improve pharmacokinetic properties. The compound's synthetic accessibility and modular structure make it valuable for structure-activity relationship studies in drug discovery programs.
1-[5-(4-chlorophenyl)thieno[2,3-d]pyrimidin-4-yl]-4-[(2E)-3-phenylprop-2-en-1-yl]piperazine structure
385387-96-2 structure
Product Name:1-[5-(4-chlorophenyl)thieno[2,3-d]pyrimidin-4-yl]-4-[(2E)-3-phenylprop-2-en-1-yl]piperazine
CAS No:385387-96-2
MF:C25H23ClN4S
MW:446.994922876358
CID:5847110
PubChem ID:1617647
Update Time:2025-06-08

1-[5-(4-chlorophenyl)thieno[2,3-d]pyrimidin-4-yl]-4-[(2E)-3-phenylprop-2-en-1-yl]piperazine Chemical and Physical Properties

Names and Identifiers

    • 5-(4-chlorophenyl)-4-(4-cinnamylpiperazin-1-yl)thieno[2,3-d]pyrimidine
    • Thieno[2,3-d]pyrimidine, 5-(4-chlorophenyl)-4-[4-(3-phenyl-2-propen-1-yl)-1-piperazinyl]-
    • F1092-0355
    • 5-(4-chlorophenyl)-4-[4-[(E)-3-phenylprop-2-enyl]piperazin-1-yl]thieno[2,3-d]pyrimidine
    • 1-[5-(4-chlorophenyl)thieno[2,3-d]pyrimidin-4-yl]-4-[(2E)-3-phenylprop-2-en-1-yl]piperazine
    • (E)-5-(4-chlorophenyl)-4-(4-cinnamylpiperazin-1-yl)thieno[2,3-d]pyrimidine
    • 5-(4-CL-PHENYL)-4-(4-(3-PHENYL-ALLYL)-PIPERAZIN-1-YL)-THIENO(2,3-D)PYRIMIDINE
    • AKOS001676791
    • SR-01000500363-1
    • Oprea1_192478
    • 385387-96-2
    • SR-01000500363
    • Inchi: 1S/C25H23ClN4S/c26-21-10-8-20(9-11-21)22-17-31-25-23(22)24(27-18-28-25)30-15-13-29(14-16-30)12-4-7-19-5-2-1-3-6-19/h1-11,17-18H,12-16H2
    • InChI Key: HFCIWCANOYERPS-UHFFFAOYSA-N
    • SMILES: C1=NC(N2CCN(CC=CC3=CC=CC=C3)CC2)=C2C(C3=CC=C(Cl)C=C3)=CSC2=N1

Computed Properties

  • Exact Mass: 446.1331956g/mol
  • Monoisotopic Mass: 446.1331956g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 5
  • Complexity: 582
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.2
  • Topological Polar Surface Area: 60.5Ų

Experimental Properties

  • Density: 1.290±0.06 g/cm3(Predicted)
  • Boiling Point: 647.1±55.0 °C(Predicted)
  • pka: 7.43±0.10(Predicted)

1-[5-(4-chlorophenyl)thieno[2,3-d]pyrimidin-4-yl]-4-[(2E)-3-phenylprop-2-en-1-yl]piperazine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F1092-0355-2μmol
1-[5-(4-chlorophenyl)thieno[2,3-d]pyrimidin-4-yl]-4-[(2E)-3-phenylprop-2-en-1-yl]piperazine
385387-96-2 90%+
2μl
$57.0 2023-05-17
Life Chemicals
F1092-0355-5μmol
1-[5-(4-chlorophenyl)thieno[2,3-d]pyrimidin-4-yl]-4-[(2E)-3-phenylprop-2-en-1-yl]piperazine
385387-96-2 90%+
5μl
$63.0 2023-05-17
Life Chemicals
F1092-0355-10μmol
1-[5-(4-chlorophenyl)thieno[2,3-d]pyrimidin-4-yl]-4-[(2E)-3-phenylprop-2-en-1-yl]piperazine
385387-96-2 90%+
10μl
$69.0 2023-05-17
Life Chemicals
F1092-0355-20μmol
1-[5-(4-chlorophenyl)thieno[2,3-d]pyrimidin-4-yl]-4-[(2E)-3-phenylprop-2-en-1-yl]piperazine
385387-96-2 90%+
20μl
$79.0 2023-05-17
Life Chemicals
F1092-0355-1mg
1-[5-(4-chlorophenyl)thieno[2,3-d]pyrimidin-4-yl]-4-[(2E)-3-phenylprop-2-en-1-yl]piperazine
385387-96-2 90%+
1mg
$54.0 2023-05-17
Life Chemicals
F1092-0355-2mg
1-[5-(4-chlorophenyl)thieno[2,3-d]pyrimidin-4-yl]-4-[(2E)-3-phenylprop-2-en-1-yl]piperazine
385387-96-2 90%+
2mg
$59.0 2023-05-17
Life Chemicals
F1092-0355-3mg
1-[5-(4-chlorophenyl)thieno[2,3-d]pyrimidin-4-yl]-4-[(2E)-3-phenylprop-2-en-1-yl]piperazine
385387-96-2 90%+
3mg
$63.0 2023-05-17
Life Chemicals
F1092-0355-4mg
1-[5-(4-chlorophenyl)thieno[2,3-d]pyrimidin-4-yl]-4-[(2E)-3-phenylprop-2-en-1-yl]piperazine
385387-96-2 90%+
4mg
$66.0 2023-05-17
Life Chemicals
F1092-0355-5mg
1-[5-(4-chlorophenyl)thieno[2,3-d]pyrimidin-4-yl]-4-[(2E)-3-phenylprop-2-en-1-yl]piperazine
385387-96-2 90%+
5mg
$69.0 2023-05-17
Life Chemicals
F1092-0355-10mg
1-[5-(4-chlorophenyl)thieno[2,3-d]pyrimidin-4-yl]-4-[(2E)-3-phenylprop-2-en-1-yl]piperazine
385387-96-2 90%+
10mg
$79.0 2023-05-17

Additional information on 1-[5-(4-chlorophenyl)thieno[2,3-d]pyrimidin-4-yl]-4-[(2E)-3-phenylprop-2-en-1-yl]piperazine

Compound Introduction: 1-[5-(4-chlorophenyl)thieno[2,3-d]pyrimidin-4-yl]-4-[(2E)-3-phenylprop-2-en-1-yl]piperazine (CAS No. 385387-96-2)

The compound 1-[5-(4-chlorophenyl)thieno[2,3-d]pyrimidin-4-yl]-4-[(2E)-3-phenylprop-2-en-1-yl]piperazine, identified by its CAS number 385387-96-2, represents a significant advancement in the field of pharmaceutical chemistry. This molecule belongs to a class of heterocyclic compounds that have garnered considerable attention due to their potential biological activities and structural complexity. The presence of fused rings, including a thiophene and a pyrimidine moiety, combined with a piperazine side chain, contributes to its unique chemical properties and makes it a promising candidate for further investigation in drug discovery.

In recent years, the development of novel therapeutic agents has been heavily influenced by the exploration of complex molecular architectures. The compound in question exemplifies this trend, incorporating structural elements that are known to enhance binding affinity and selectivity. Specifically, the thieno[2,3-d]pyrimidine core is a privileged scaffold that has been extensively studied for its role in various pharmacological applications. This scaffold is particularly notable for its ability to interact with biological targets in ways that traditional simpler molecules cannot, making it an attractive platform for medicinal chemists.

The introduction of a 4-chlorophenyl group at the 5-position of the thiophene ring adds another layer of complexity to the molecule. Chlorophenyl substituents are often incorporated into drug candidates due to their ability to modulate electronic properties and improve metabolic stability. The combination of these features suggests that this compound may exhibit enhanced pharmacokinetic profiles compared to simpler analogs. Furthermore, the presence of an alkenyl group linked to a phenyl ring in the piperazine side chain introduces additional conformational flexibility, which can be crucial for optimizing interactions with biological targets.

Recent studies have highlighted the importance of molecular diversity in the search for new drugs. The compound 1-[5-(4-chlorophenyl)thieno[2,3-d]pyrimidin-4-yl]-4-[(2E)-3-phenylprop-2-en-1-yl]piperazine embodies this principle by combining multiple pharmacophoric elements into a single molecule. This approach has led to the discovery of several lead compounds with promising therapeutic potential. The structural features of this molecule make it particularly interesting for further exploration in areas such as oncology and central nervous system (CNS) disorders, where complex molecular interactions are often required for efficacy.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The construction of the thieno[2,3-d]pyrimidine core is particularly challenging due to the need for precise functionalization at multiple positions. However, advances in synthetic methodology have made it possible to access such complex structures with increasing efficiency. Techniques such as cross-coupling reactions and cyclization strategies are commonly employed to build these intricate scaffolds.

In terms of biological activity, preliminary studies suggest that this compound may exhibit potent effects on targets relevant to several diseases. The piperazine moiety is known to be a versatile pharmacophore that can interact with various protein receptors and enzymes. By incorporating this group into the molecular framework, researchers hope to achieve improved binding affinity and selectivity. Additionally, the alkenylphenyl side chain may contribute to favorable pharmacokinetic properties by enhancing solubility and reducing metabolic clearance.

The potential applications of this compound are broad and span multiple therapeutic areas. In oncology, for instance, molecules with similar structural features have shown promise as inhibitors of kinases and other enzymes involved in cancer cell proliferation. Similarly, in CNS disorders, such compounds may act on receptors implicated in neurodegenerative diseases or psychiatric conditions. The specific activity profile of this compound will depend on its interactions with endogenous targets, which will need to be elucidated through rigorous biochemical and cellular assays.

The development of new drugs is an iterative process that involves both computational modeling and experimental validation. Computational methods can provide valuable insights into the likely binding modes of the compound with potential targets, while experimental studies are essential for confirming these predictions and assessing biological activity. By combining these approaches, researchers can accelerate the discovery pipeline and increase the likelihood of identifying novel therapeutic agents.

The regulatory landscape for new drug development is stringent but well-defined, ensuring that only safe and effective compounds reach patients. As such compounds move through preclinical testing and into clinical trials, they must undergo rigorous evaluation for both efficacy and safety. The structural complexity of compounds like 1-[5-(4-chlorophenyl)thieno[2,3-d]pyrimidin-4-yl]-4-[(2E)-3-phenylprop-2-en-1-yl]piperazine presents unique challenges but also opportunities for innovation in drug design.

In conclusion, the compound 1-[5-(4-chlorophenyl)thieno[2,3-d]pyrimidin-4-yl]-4-[(2E)-3-phenylprop-2-en-1-yl]piperazine (CAS No. 385387-96-2) represents a significant advancement in pharmaceutical chemistry due to its complex structure and promising biological profile. Its development underscores the importance of molecular diversity and innovative synthetic strategies in drug discovery. As research continues into its potential applications across various therapeutic areas, this compound holds great promise for contributing to future medical breakthroughs.

Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD